N-(benzo[d][1,3]dioxol-5-yl)-2-(8-(4-fluorobenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(9H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[8-(4-fluorobenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]acetamide
• InChI: InChI=1S/C27H19FN2O7/c28-16-3-1-15(2-4-16)26(32)19-12-30(13-25(31)29-17-5-6-21-22(9-17)37-14-36-21)20-11-24-23(34-7-8-35-24)10-18(20)27(19)33/h1-6,9-12H,7-8,13-14H2,(H,29,31)
• InChI Key: GONXQPVXFHMIKU-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C3C(=C2)N(C=C(C3=O)C(=O)C4=CC=C(C=C4)F)CC(=O)NC5=CC6=C(C=C5)OCO6
• Molecular Formula: C27H19FN2O7
• Molecular Weight: 502.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(8-(4-fluorobenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(9H)-yl)acetamide is a useful research compound. Its molecular formula is C27H19FN2O7 and its molecular weight is 502.454. The purity is usually 95%.
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Scientific Research Applications

Theoretical and Computational Studies

Research in the realm of computational chemistry and molecular docking studies often explores compounds with intricate structures like the one mentioned. For instance, studies involving molecular docking and theoretical calculations on related compounds have provided insights into their potential binding affinities and mechanisms of action against various biological targets, such as enzymes involved in disease processes (Fahim & Ismael, 2021). Such investigations could suggest applications in drug design and the development of therapeutic agents.

Chemical Synthesis and Catalysis

The synthesis of complex organic molecules often involves catalysts and specific reaction conditions to achieve the desired products. Research on the synthesis of similar compounds has led to the development of novel catalysts and synthetic methods, which can be applied in the preparation of pharmaceuticals and materials with unique properties (Facchetti et al., 2016). Understanding the synthetic pathways and reactivity of such compounds can contribute to advancements in synthetic organic chemistry and material science.

Biological Applications

Compounds with complex structures, including various heterocyclic components, have been investigated for their biological activities, such as antimicrobial, antitumor, and antiviral properties. Studies on similar compounds have shown promising results in the search for new therapeutic agents (Yurttaş et al., 2020). The investigation of related compounds' biological activities can illuminate potential applications in medicine, such as in the development of new drugs for treating various diseases.

Materials Science

In materials science, compounds with unique structures are explored for their potential applications in creating new materials with desirable properties, such as fluorescence, conductivity, or stability. For example, the study of compounds with specific photophysical properties can lead to the development of new fluorescent sensors or materials for optoelectronic applications (Gu et al., 2014).